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Compound of Interest

Compound Name:

2-Methoxy-2-

methylpropanimidamide

hydrochloride

CAS No.: 619329-28-1

Cat. No.: B1433701

Get Quote

Understanding the fundamental properties of a compound is the first step in a thorough safety

assessment. The structure of 2-Methoxy-2-methylpropanimidamide hydrochloride,

featuring an ether linkage and an imidamide hydrochloride salt, suggests it is likely a crystalline

solid, soluble in water and polar organic solvents.
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Property
Predicted Value /
Observation

Basis for Prediction

Molecular Formula C₅H₁₃ClN₂O -

Molecular Weight 152.62 g/mol -

Appearance
White to off-white crystalline

powder or solid.[1]

Based on the hydrochloride

salt form of similar amidine

compounds.[1]

Boiling Point

Data not available; likely to

decompose upon strong

heating.

Amidine salts are often

thermally unstable.

Melting Point

Expected to be relatively high,

likely in the range of 150-170

°C.[1]

The melting point for 2-

Methylpropionamidine

Hydrochloride is 159-162 °C.

[1]

Solubility
Predicted to be soluble in

water.[2][3]

The hydrochloride salt form

enhances aqueous solubility.

The ether component suggests

miscibility with many organic

solvents.[2][3]

Vapor Pressure

Low; not expected to be a

significant inhalation hazard at

room temperature unless

aerosolized.

As a solid salt, vapor pressure

is negligible.

Chemical Stability

Stable under recommended

storage conditions. May be

sensitive to strong bases and

oxidizing agents.[4]

The ether linkage can be

susceptible to strong acids,

and the amidine can be

deprotonated by strong bases.

Incompatible with strong

oxidizing materials.[4]
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Part 2: Predictive Hazard Identification and
Classification
Based on its constituent functional groups, 2-Methoxy-2-methylpropanimidamide
hydrochloride presents a composite hazard profile that demands careful handling.

Acute Toxicity (Oral):Predicted to be Harmful if Swallowed. This is a primary concern based

on data from analogous amidine compounds.[5][6] Ingestion may lead to irritation of the

gastrointestinal tract.

Skin Corrosion/Irritation:Predicted to Cause Skin Irritation.[1][7] Prolonged or repeated

contact may lead to redness and discomfort.

Serious Eye Damage/Irritation:Predicted to Cause Serious Eye Irritation.[1][7] Direct contact

with the eyes is likely to cause significant irritation, pain, and redness.[8] Immediate and

thorough rinsing is crucial.

Skin Sensitization:Predicted to have the potential to cause an allergic skin reaction.[5][6]

Some individuals may develop an allergic response (sensitization) upon repeated contact.

Respiratory Irritation:Predicted to Cause Respiratory Irritation.[7] Inhalation of dust or

aerosols may irritate the respiratory tract, leading to symptoms like coughing.[8]

Flammability:Not considered a primary fire hazard in its solid form. However, the organic

structure suggests it is combustible. Hazardous decomposition products, including oxides of

nitrogen, carbon monoxide, carbon dioxide, and hydrogen chloride gas, are expected in a

fire.[9]

Part 3: Emergency Procedures and First-Aid
Measures
A rapid and informed response is critical in the event of an exposure. The following protocols

are based on established best practices for handling irritant and potentially toxic chemicals.

Step-by-Step First-Aid Protocol
In Case of Inhalation:
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Immediately move the exposed individual to fresh air.[9][10]

If breathing is difficult, administer oxygen if you are trained to do so.[9]

If breathing has stopped, perform artificial respiration.[10]

Seek immediate medical attention.[11]

In Case of Skin Contact:

Immediately flush the affected skin with copious amounts of water for at least 15 minutes

while removing contaminated clothing and shoes.[5][11]

Wash the area with soap and water.[9]

If irritation develops or persists, seek medical attention.[9]

Wash contaminated clothing before reuse.[5]

In Case of Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the

upper and lower eyelids occasionally.[5][11]

Remove contact lenses if present and easy to do so.

Seek immediate medical attention.

In Case of Ingestion:

Do NOT induce vomiting.[9]

If the person is conscious and alert, rinse their mouth with water and give two glasses of

water to drink.[9]

Never give anything by mouth to an unconscious person.[5]

Seek immediate medical attention.[10]
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Part 4: Fire-Fighting and Accidental Release
Measures
Fire-Fighting

Suitable Extinguishing Media: Use media appropriate for the surrounding fire. For the

chemical itself, use dry chemical, carbon dioxide (CO2), water spray, or alcohol-resistant

foam.[5][8][9]

Specific Hazards: Thermal decomposition can release toxic and irritating gases, including

NOx, CO, CO2, and HCl.

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other

positive pressure mode.[9]

Accidental Release (Spill) Protocol
Evacuate & Ventilate: Evacuate non-essential personnel from the area. Ensure adequate

ventilation.

Wear Full PPE: Don appropriate personal protective equipment (see Part 5), including

respiratory protection, gloves, and eye protection.

Containment: Prevent the spill from entering drains or waterways.[9]

Cleanup:

Carefully sweep or vacuum up the solid material, avoiding dust generation.[5]

Place the collected material into a suitable, labeled container for disposal.[5]

Clean the spill area thoroughly with a detergent and water.[9]

Disposal: Dispose of the waste material in accordance with local, regional, and national

regulations.

Part 5: Exposure Controls and Personal Protection
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The principle of "As Low As Reasonably Achievable" (ALARA) should guide all handling

procedures. The causality for PPE selection is based on preventing all routes of potential

exposure: dermal, ocular, and inhalation.

Engineering Controls:

Primary: Work should be conducted in a certified chemical fume hood or with local exhaust

ventilation to keep airborne concentrations low.[7][11]

Secondary: An eyewash station and safety shower must be readily accessible in the

immediate work area.[4][7]

Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical splash goggles are mandatory. A face shield should be

worn in situations with a higher risk of splashing.[7][9]

Skin Protection:

Gloves: Wear chemically resistant gloves such as nitrile, neoprene, or butyl rubber.[9]

Always inspect gloves for integrity before use.

Clothing: A flame-retardant lab coat and closed-toe shoes are required.

Respiratory Protection:

A NIOSH-approved respirator with appropriate cartridges for organic vapors and

particulates should be used if ventilation is insufficient or if there is a risk of aerosol

generation.[9]

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment.
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Initial Hazard Assessment

PPE Selection

Handling 2-Methoxy-2-
methylpropanimidamide HCl

Evaluate Task:
- Scale (mg vs g)

- Potential for dust/aerosol?
- Heating?

Standard Lab PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

All Tasks

Add Face Shield

Large scale or
splash potential

Add Respirator
(N95 or higher)

High dust/aerosol
potential or no hood

Work in Fume Hood

PPE Selection Workflow Diagram

Click to download full resolution via product page

Caption: PPE Selection Workflow Diagram.

Part 6: Handling, Storage, and Reactivity
Safe Handling Practices
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Wash hands and any exposed skin thoroughly after handling.[9][11]

Avoid breathing dust or creating aerosols.[7][11]

Use only in a well-ventilated area, preferably a fume hood.[9][11]

Do not eat, drink, or smoke in the laboratory.[11]

Keep containers tightly closed when not in use.[12]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[9]

Keep the container tightly sealed to prevent moisture absorption.

Store away from incompatible materials.

Store in a locked cabinet or area accessible only to authorized personnel.

Stability and Reactivity
Reactivity: Generally stable under normal conditions.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[4]

Conditions to Avoid: Excess heat and exposure to moisture.

Hazardous Decomposition Products: Upon combustion or thermal decomposition, may

produce carbon monoxide, carbon dioxide, nitrogen oxides (NOx), and hydrogen chloride

gas.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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